Cas no 942289-81-8 (1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid)

• Product Name: 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid
• CAS No: 942289-81-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 4666580
• Update Time: 2025-10-28

1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-propyl-1H-benzo[d]imidazole-5-carboxylic acid
• 1H-Benzimidazole-5-carboxylic acid, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propyl-
• 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid

• Inchi： 1S/C19H18N2O4/c1-2-3-18-20-14-10-12(19(22)23)4-6-15(14)21(18)13-5-7-16-17(11-13)25-9-8-24-16/h4-7,10-11H,2-3,8-9H2,1H3,(H,22,23)
• InChI Key： NSHGSXQRWAOJPA-UHFFFAOYSA-N
• SMILES： C1(CCC)N(C2=CC=C3OCCOC3=C2)C2=CC=C(C(O)=O)C=C2N=1

Computed Properties

• Exact Mass: 338.127
• Monoisotopic Mass: 338.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 577.5±60.0 °C at 760 mmHg
• Flash Point: 303.1±32.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1h-benzodimidazole-5-carboxylic acid

Introduction to 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid (CAS No. 942289-81-8)

1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid, identified by its CAS number 942289-81-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining a benzobenzodioxin moiety with a propyl-substituted benzodimidazole core. The presence of these distinct structural features imparts remarkable chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzobenzodioxin scaffold, also known as 2,3-dihydrobenzob1,4dioxin, is a key structural component that contributes to the compound's stability and reactivity. This motif has been extensively studied for its potential biological activities, including interactions with various enzymatic and cellular targets. In contrast, the benzodimidazole moiety is another critical feature that influences the compound's pharmacokinetic profile and binding affinity. The propyl group at the 2-position of the benzodimidazole ring further modulates the electronic properties of the molecule, enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid may interact with proteins involved in inflammation and oxidative stress pathways. These interactions are particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The compound's ability to modulate these pathways makes it an attractive candidate for developing novel therapeutic strategies.

Experimental investigations have begun to unravel the mechanistic aspects of this compound's biological effects. Initial in vitro studies have demonstrated that it exhibits potent inhibitory activity against certain kinases and transcription factors. For instance, research indicates that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Additionally, the compound has shown promise in reducing inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) signaling.

The synthesis of 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid presents a significant challenge due to its complex structural architecture. Advanced synthetic methodologies, including multi-step organic reactions and transition-metal-catalyzed transformations, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive pharmacological evaluations.

In vivo studies have provided valuable insights into the pharmacological profile of this compound. Preclinical trials have revealed that it exhibits moderate oral bioavailability and favorable distribution patterns in various tissues. Notably, it demonstrates preferential accumulation in liver and kidney tissues, which are key organs involved in drug metabolism and excretion. These findings suggest that the compound may exhibit prolonged therapeutic effects with minimal systemic toxicity.

The potential therapeutic applications of 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid are vast and diverse. In oncology research, it has shown promise as an anti-proliferative agent by inhibiting key pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, preliminary evidence suggests that it may have neuroprotective effects against oxidative stress-induced neuronal damage.

Future research directions include optimizing the chemical structure to enhance potency and selectivity while minimizing side effects. Combination therapy approaches involving this compound with other pharmacological agents are also being explored to achieve synergistic therapeutic outcomes. The integration of artificial intelligence (AI) tools in drug discovery is expected to accelerate the development process by predicting novel molecular targets and optimizing lead compounds.

The regulatory landscape for novel pharmaceutical compounds like 1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical safety assessments are essential steps before human clinical trials can commence. Collaborations between academic institutions and pharmaceutical companies are crucial for advancing this compound from preclinical development to market approval.

In conclusion,1-(2,3-Dihydrobenzob1,4dioxin-6-yl)-2-propyl-1H-benzodimidazole-5-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacological properties positions it as a promising candidate for addressing various human diseases. Continued research efforts will be instrumental in unlocking its full therapeutic potential and bringing new treatments to patients worldwide.